Cas no 1007387-71-4 (Ethyl 3-phenethyl-4h-thieno[3,2-b]pyrrole-5-carboxylate)

• Product Name: Ethyl 3-phenethyl-4h-thieno[3,2-b]pyrrole-5-carboxylate
• CAS No: 1007387-71-4
• MF: C₁₇H₁₇NO₂S
• MW: 299.38738322258
• CID: 2154018
• Update Time: 2023-08-05

Ethyl 3-phenethyl-4h-thieno[3,2-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-phenethyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
• Ethyl 3-phenethyl-4h-thieno[3,2-b]pyrrole-5-carboxylate

• Inchi： 1S/C17H17NO2S/c1-2-20-17(19)14-10-15-16(18-14)13(11-21-15)9-8-12-6-4-3-5-7-12/h3-7,10-11,18H,2,8-9H2,1H3
• InChI Key： GUPVCCGLMZBFIR-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1C=C(C(=O)OCC)N2)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Topological Polar Surface Area: 70.3